(3-Fluoro-4-(trifluoromethyl)benZyl)Zinc bromide

• IUPAC Name: bromozinc(1+);2-fluoro-4-methanidyl-1-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H5F4.BrH.Zn/c1-5-2-3-6(7(9)4-5)8(10,11)12;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key: SYLVZJIXSHLCEK-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]C1=CC(=C(C=C1)C(F)(F)F)F.[Zn+]Br
• Molecular Formula: C8H5BrF4Zn
• Molecular Weight: 322.4 g/mol

Description

(3-fluoro-4-(trifluoromethyl)benzyl)zinc bromide, 0.50 M in tetrahydrofuran (THF) is an organozinc reagent commonly used in organic synthesis. This compound features a benzyl group substituted with fluorine and trifluoromethyl groups, bonded to zinc bromide. The presence of tetrahydrofuran as a solvent stabilizes the organozinc compound, making it suitable for various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of (3-fluoro-4-(trifluoromethyl)benzyl)zinc bromide typically involves the reaction of (3-fluoro-4-(trifluoromethyl)benzyl) bromide with zinc in the presence of a suitable solvent like tetrahydrofuran. The reaction is carried out under an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The general reaction scheme is as follows:

$$\text{(3-fluoro-4-(trifluoromethyl)benzyl) bromide} + \text{Zn} \rightarrow \text{(3-fluoro-4-(trifluoromethyl)benzyl)zinc bromide}$$(3-fluoro-4-(trifluoromethyl)benzyl) bromide+Zn→(3-fluoro-4-(trifluoromethyl)benzyl)zinc bromide

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves rigorous control of reaction conditions, including temperature, pressure, and inert atmosphere, to ensure high yield and purity. The use of automated systems and continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(3-fluoro-4-(trifluoromethyl)benzyl)zinc bromide undergoes various types of chemical reactions, including:

Nucleophilic substitution: The compound can act as a nucleophile in substitution reactions, replacing halides or other leaving groups in organic molecules.

Coupling reactions: It is commonly used in cross-coupling reactions, such as Negishi coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic substitution: Typical reagents include alkyl halides or aryl halides, and the reactions are often carried out in polar aprotic solvents like THF.

Coupling reactions: Palladium or nickel catalysts are frequently used, along with bases like potassium carbonate or sodium hydroxide, under inert atmosphere conditions.

Major Products

The major products formed from these reactions depend on the specific substrates and conditions used. For example, in a Negishi coupling reaction, the product would be a new carbon-carbon bond between the benzyl group and the coupling partner.

Scientific Research Applications

(3-fluoro-4-(trifluoromethyl)benzyl)zinc bromide has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used to modify biomolecules, aiding in the study of biological pathways and mechanisms.

Medicine: It plays a role in the development of new drugs, particularly those requiring specific fluorinated motifs.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which (3-fluoro-4-(trifluoromethyl)benzyl)zinc bromide exerts its effects involves the transfer of the benzyl group to an electrophilic substrate. The zinc atom acts as a mediator, facilitating the formation of new bonds. The molecular targets and pathways involved depend on the specific reaction and substrates used.

Comparison with Similar Compounds

Similar Compounds

• (3-fluoro-4-(trifluoromethyl)phenyl)zinc bromide
• (4-fluoro-3-(trifluoromethyl)benzyl)zinc chloride
• (3-chloro-4-(trifluoromethyl)benzyl)zinc bromide

Uniqueness

(3-fluoro-4-(trifluoromethyl)benzyl)zinc bromide is unique due to the specific positioning of the fluorine and trifluoromethyl groups on the benzyl ring. This arrangement imparts distinct electronic and steric properties, making it particularly useful in selective organic transformations.